N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide

• IUPAC Name: N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide
• InChI: InChI=1S/C20H25NO4/c1-20(2,3)14-9-7-8-10-15(14)21-19(22)13-11-17(24-5)18(25-6)12-16(13)23-4/h7-12H,1-6H3,(H,21,22)
• InChI Key: NYNYGCKXTIAFQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2OC)OC)OC
• Molecular Formula: C20H25NO4
• Molecular Weight: 343.4 g/mol

Description

N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide, also known as TFMPP, is a chemical compound that belongs to the class of phenylpiperazines. TFMPP is a synthetic drug that has been used in scientific research studies due to its potential therapeutic effects.

Mechanism of Action

N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide acts as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood and anxiety. N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide also has affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation. The exact mechanism of action of N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide is not fully understood, but it is believed to modulate the activity of these neurotransmitter systems.
Biochemical and Physiological Effects:
N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide also produces subjective effects such as anxiety, hallucinations, and altered perception. These effects are thought to be mediated by the activation of the 5-HT2A and 5-HT2C receptors.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide in scientific research studies is its ability to produce consistent and reliable effects on the brain and behavior. N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide is also relatively easy to administer and can be used in a variety of experimental paradigms. However, one limitation of using N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide is its potential for producing adverse effects such as anxiety and psychosis, which can be difficult to control in experimental settings.

Future Directions

There are several future directions for research on N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide. One area of interest is the development of novel compounds that target the same neurotransmitter systems as N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide but with improved safety and efficacy profiles. Another area of interest is the investigation of the long-term effects of N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide on brain function and behavior, particularly in individuals with pre-existing psychiatric conditions. Finally, research on the potential therapeutic uses of N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide in the treatment of anxiety and depression is also an area of active investigation.

Synthesis Methods

N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide can be synthesized using a multi-step process that involves the reaction of 2,4,5-trimethoxybenzaldehyde with 2-tert-butylaniline in the presence of a suitable catalyst. The resulting intermediate product is then reacted with acetic anhydride to form the final product, N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide.

Scientific Research Applications

N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide has been used in scientific research studies to investigate its potential therapeutic effects on various medical conditions such as anxiety, depression, and schizophrenia. N-(2-tert-butylphenyl)-2,4,5-trimethoxybenzamide has been found to have anxiogenic and hallucinogenic effects, which makes it a useful tool for studying the neurobiology of anxiety and psychosis.